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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of heptyl
crotonate, a key chemical intermediate in various manufacturing processes. This document is

intended for professionals in research and development, particularly those in the

pharmaceutical and chemical industries, who require a thorough understanding of heptyl
crotonate's behavior in different solvent environments.

Core Topic: Heptyl Crotonate Solubility
Heptyl crotonate (C₁₁H₂₀O₂) is an ester known for its applications in the fragrance and flavor

industries, as well as a potential building block in organic synthesis. Its solubility is a critical

parameter for its use in reaction chemistry, purification processes, and formulation

development.
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Property Value

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 229.00 to 231.00 °C @ 760.00 mm Hg[1]

Vapor Pressure 0.049000 mmHg @ 25.00 °C (estimated)[1]

Flash Point 222.00 °F TCC (105.56 °C)[1]

logP (o/w) 4.354 (estimated)[1]

Quantitative Solubility Data
Currently, specific quantitative data on the solubility of heptyl crotonate in a wide range of

organic solvents is not extensively documented in publicly available literature. However,

qualitative assessments indicate that heptyl crotonate is generally soluble in alcohols and

insoluble in water.[1][2] One source provides an estimated water solubility of 16.97 mg/L at 25

°C.[1][2]

Due to the lack of specific numerical data, the following table provides a qualitative summary of

expected solubility based on the principle of "like dissolves like" and the known properties of

similar esters. Researchers are strongly encouraged to determine quantitative solubility for their

specific applications using the experimental protocols outlined in the subsequent section.
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Solvent Polarity Expected Solubility

Hexane Non-polar High

Toluene Non-polar High

Diethyl Ether Non-polar High

Chloroform Non-polar High

Dichloromethane Polar aprotic Moderate to High

Ethyl Acetate Polar aprotic Moderate to High

Acetone Polar aprotic Moderate

Ethanol Polar protic Soluble

Methanol Polar protic Soluble

Dimethyl Sulfoxide (DMSO) Polar aprotic Moderate to Low

Water Polar protic
Insoluble (16.97 mg/L @ 25°C

est.)[1][2]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of heptyl crotonate
solubility in an organic solvent. This method is a standard approach that can be adapted for

various solvent and temperature conditions.

Objective: To determine the solubility of heptyl crotonate in a specific organic solvent at a

given temperature.

Materials:

Heptyl crotonate (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath
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Analytical balance (accurate to ±0.1 mg)

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent)

Pipettes and volumetric flasks

Evaporating dish or pre-weighed beaker

Oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of heptyl crotonate to a known volume of the selected organic

solvent in a glass vial. The presence of undissolved solute is essential to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid crystallization.

Immediately filter the solution using a syringe filter that is also at the experimental

temperature to remove any suspended particles.
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Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish or beaker.

Transfer a precise volume of the clear, filtered solution into the pre-weighed container.

Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For

less volatile solvents, a vacuum oven at a controlled temperature below the boiling point of

the solute can be used.

Once the solvent is completely removed, place the container with the heptyl crotonate
residue in a desiccator to cool to room temperature.

Weigh the container with the residue.

Calculation of Solubility:

Calculate the mass of the dissolved heptyl crotonate by subtracting the initial weight of

the empty container from the final weight of the container with the residue.

The solubility can be expressed in various units, such as grams per 100 mL of solvent or

moles per liter (molarity).

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of solution withdrawn (mL)) * 100

Visualizing Experimental and Logical Workflows
To aid in the conceptualization of the processes involved in assessing heptyl crotonate
solubility, the following diagrams are provided.
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Caption: Experimental workflow for determining heptyl crotonate solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b093458?utm_src=pdf-body-img
https://www.benchchem.com/product/b093458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influencing Factors

Heptyl Crotonate
(Solute)

Solubility

Organic Solvent

Temperature

Pressure

Click to download full resolution via product page

Caption: Factors influencing the solubility of heptyl crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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